Cas no 899996-61-3 (N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-61-3
• MF: C₁₆H₁₃N₃O₆S
• MW: 375.355922460556
• CID: 5501068
• PubChem ID: 16823575
• Update Time: 2025-07-09

N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024676675
• AB00681398-01
• VU0495859-1
• 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-nitrophenyl)propanamide
• N-(4-nitrophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• 899996-61-3
• F2750-0019

• Inchi： 1S/C16H13N3O6S/c1-10(15(20)17-11-6-8-12(9-7-11)19(22)23)18-16(21)13-4-2-3-5-14(13)26(18,24)25/h2-10H,1H3,(H,17,20)
• InChI Key： BJDLYXQCWOWDNU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C)=O)(=O)=O

Computed Properties

• Exact Mass: 375.05250632g/mol
• Monoisotopic Mass: 375.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 138Ų

Additional information on N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Introduction to N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899996-61-3)

N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 899996-61-3, represents a unique structural configuration that has potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates several key functional groups, including a nitro group and a benzothiazole moiety, which contribute to its distinct chemical properties and reactivity.

The benzothiazole ring system is particularly noteworthy due to its presence in numerous biologically active molecules. In recent years, benzothiazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide may confer additional unique properties that make it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of the nitro group and the trioxo functionality in the benzothiazole ring suggests that this molecule may exhibit significant electrophilic characteristics, making it a versatile intermediate in synthetic chemistry. Researchers have been exploring the use of such intermediates to develop novel therapeutic agents with improved efficacy and reduced side effects.

In the realm of drug discovery, the ability to modulate biological pathways through targeted molecular interactions is crucial. N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has been investigated for its potential interactions with various biological targets. Preliminary studies indicate that this compound may interact with enzymes and receptors involved in critical metabolic and signaling pathways. Such interactions could provide insights into new therapeutic strategies for treating a wide range of diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the nitro group and the complex benzothiazole scaffold necessitate precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce increasingly complex molecules like N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide with greater efficiency and scalability.

The pharmacological evaluation of N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has revealed promising results in preclinical studies. These studies have focused on assessing its cytotoxicity profile against various cancer cell lines and its potential as an inhibitor of key enzymes involved in inflammation. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in oncology and inflammatory diseases.

In addition to its biological activity, the chemical stability of N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is an important consideration for its practical application. The stability under various storage conditions and the potential degradation pathways have been systematically studied to ensure that the compound remains effective over time. Such studies are essential for developing reliable formulations and ensuring consistent quality control.

The growing interest in natural product-inspired scaffolds has also influenced the design of new compounds like N-(4-nitrophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6，benzothiazol - 12 - yl)propanamide. By incorporating elements from known bioactive molecules into synthetic frameworks， researchers aim to harness nature's chemical diversity for drug development. The benzothiazole core， with its rich history in medicinal chemistry， continues to inspire innovation in this field.

The future directions for research on N-(4-nitrophenyl)- 12 - ( 12 - yl)propanamide include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally， modifications to improve solubility， bioavailability， and metabolic stability could enhance its suitability for clinical applications.

In conclusion， N-(4-nitrophenyl)- 12 - ( 12 - yl)propanamide (CAS No. 899996 - 61 - 3) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， combined with preliminary evidence of biological activity， make it an attractive candidate for further development。 As our understanding of biochemical pathways continues to expand， compounds like this will play an increasingly important role in discovering new treatments for human diseases.